Cas no 145943-01-7 ({2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine)
2-Fluoro-4-(trifluoromethyl)phenylmethyl(methyl)amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including a fluorine substituent and a trifluoromethyl group on the phenyl ring. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound's stability and reactivity under controlled conditions allow for selective modifications, enabling its use in cross-coupling reactions and as a building block for more complex molecules. Its well-defined chemical properties and purity make it suitable for research and industrial applications requiring precise molecular design.
145943-01-7 structure
Product Name:{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine
CAS No:145943-01-7
MF:C9H9F4N
MW:207.168076276779
CID:3761734
PubChem ID:20093531
Update Time:2025-05-20
{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 2-fluoro-N-methyl-4-(trifluoromethyl)-
- {[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methy l)amine
- {2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine
- 2-Fluoro-N-methyl-4-(trifluoromethyl)benzenemethanamine
- 1-(2-Fluoro-4-(trifluoromethyl)phenyl)-N-methylmethanamine
- ((2-fluoro-4-(trifluoromethyl)phenyl)methyl)(methyl)amine
- 1-[2-fluoro-4-(trifluoromethyl)phenyl]-N-methylmethanamine
- IHUVWXLABNVSQN-UHFFFAOYSA-N
- 997-507-0
- DTXCID101635726
- 145943-01-7
- SCHEMBL9120134
- {[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine
- A1-42437
- EN300-1929643
- DTXSID101204305
-
- Inchi: 1S/C9H9F4N/c1-14-5-6-2-3-7(4-8(6)10)9(11,12)13/h2-4,14H,5H2,1H3
- InChI Key: IHUVWXLABNVSQN-UHFFFAOYSA-N
- SMILES: C1(CNC)=CC=C(C(F)(F)F)C=C1F
Computed Properties
- Exact Mass: 207.06711194Da
- Monoisotopic Mass: 207.06711194Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1929643-0.05g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 0.05g |
$168.0 | 2023-09-17 | |
| Enamine | EN300-1929643-0.1g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 0.1g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-1929643-0.25g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 0.25g |
$361.0 | 2023-09-17 | |
| Enamine | EN300-1929643-0.5g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 0.5g |
$569.0 | 2023-09-17 | |
| Enamine | EN300-1929643-1.0g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 1g |
$728.0 | 2023-06-02 | |
| Enamine | EN300-1929643-2.5g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 2.5g |
$1428.0 | 2023-09-17 | |
| Enamine | EN300-1929643-5.0g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 5g |
$2110.0 | 2023-06-02 | |
| Enamine | EN300-1929643-10.0g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 10g |
$3131.0 | 2023-06-02 | |
| Enamine | EN300-1929643-1g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 1g |
$728.0 | 2023-09-17 | |
| Enamine | EN300-1929643-5g |
{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine |
145943-01-7 | 95% | 5g |
$2110.0 | 2023-09-17 |
{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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